Cas no 82964-32-7 (2-Propen-1-one, 3-phenyl-1-(2,3,4-trihydroxyphenyl)-, (E)-)
2-Propen-1-one, 3-phenyl-1-(2,3,4-trihydroxyphenyl)-, (E)- is a chalcone derivative characterized by its α,β-unsaturated ketone structure and phenolic hydroxyl groups. The (E)-configuration ensures stability and distinct reactivity, while the trihydroxyphenyl moiety enhances its potential as a ligand or intermediate in organic synthesis. This compound exhibits strong electron-delocalization properties due to its conjugated system, making it useful in photochemical applications or as a precursor for heterocyclic compounds. Its phenolic groups offer chelating capabilities, suggesting utility in coordination chemistry or antioxidant studies. The structural features also imply potential biological activity, though further research is required to confirm specific applications. Handling requires standard precautions for phenolic compounds.
82964-32-7 structure
Product Name:2-Propen-1-one, 3-phenyl-1-(2,3,4-trihydroxyphenyl)-, (E)-
CAS No:82964-32-7
MF:C15H12O4
MW:256.253384590149
CID:4204758
Update Time:2025-06-07
2-Propen-1-one, 3-phenyl-1-(2,3,4-trihydroxyphenyl)-, (E)- Chemical and Physical Properties
Names and Identifiers
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- 2-Propen-1-one, 3-phenyl-1-(2,3,4-trihydroxyphenyl)-, (E)-
- 2-Propen-1-one, 3-phenyl-1-(2,3,4-trihydroxyphenyl)-, (2E)-
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- Inchi: 1S/C15H12O4/c16-12(8-6-10-4-2-1-3-5-10)11-7-9-13(17)15(19)14(11)18/h1-9,17-19H/b8-6+
- InChI Key: MSDGTBGJKOTHCN-SOFGYWHQSA-N
- SMILES: C(C1=CC=C(O)C(O)=C1O)(=O)/C=C/C1=CC=CC=C1
2-Propen-1-one, 3-phenyl-1-(2,3,4-trihydroxyphenyl)-, (E)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Key Organics Ltd | MS-21915-1MG |
(2E)-3-phenyl-1-(2,3,4-trihydroxyphenyl)prop-2-en-1-one |
82964-32-7 | >95% | 1mg |
£37.00 | 2025-02-08 | |
| Key Organics Ltd | MS-21915-5MG |
(2E)-3-phenyl-1-(2,3,4-trihydroxyphenyl)prop-2-en-1-one |
82964-32-7 | >95% | 5mg |
£46.00 | 2025-02-08 | |
| Key Organics Ltd | MS-21915-10MG |
(2E)-3-phenyl-1-(2,3,4-trihydroxyphenyl)prop-2-en-1-one |
82964-32-7 | >95% | 10mg |
£63.00 | 2025-02-08 | |
| Key Organics Ltd | MS-21915-50MG |
(2E)-3-phenyl-1-(2,3,4-trihydroxyphenyl)prop-2-en-1-one |
82964-32-7 | >95% | 50mg |
£102.00 | 2025-02-08 | |
| Key Organics Ltd | MS-21915-100MG |
(2E)-3-phenyl-1-(2,3,4-trihydroxyphenyl)prop-2-en-1-one |
82964-32-7 | >95% | 100mg |
£146.00 | 2025-02-08 |
2-Propen-1-one, 3-phenyl-1-(2,3,4-trihydroxyphenyl)-, (E)- Related Literature
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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